Cas no 128959-16-0 (Benzeneethanamine,2-[(2-methoxyphenyl)thio]-a-methyl-, hydrochloride (1:1))

• Product Name: Benzeneethanamine,2-[(2-methoxyphenyl)thio]-a-methyl-, hydrochloride (1:1)
• CAS No: 128959-16-0
• MF: C₁₆H₂₀ClNOS
• MW: 309.854102134705
• CID: 142597
• PubChem ID: 3075822
• Update Time: 2025-04-19

Benzeneethanamine,2-[(2-methoxyphenyl)thio]-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2-[(2-methoxyphenyl)thio]-a-methyl-, hydrochloride (1:1)
• 1-[2-(2-methoxyphenyl)sulfanylphenyl]propan-2-amine,hydrochloride
• Benzeneethanamine, 2-((2-methoxyphenyl)thio)-alpha-methyl-, hydrochloride
• 2-((2-Methoxyphenyl)thio)-alpha-methylbenzeneethanamine hydrochloride
• 128959-16-0
• 1-(2-(2-Methoxyphenylthio)phenyl)-2-propylamine hydrochloride
• DTXSID70926243
• 1-{2-[(2-Methoxyphenyl)sulfanyl]phenyl}propan-2-amine--hydrogen chloride (1/1)

• Inchi： 1S/C16H19NOS.ClH/c1-12(17)11-13-7-3-5-9-15(13)19-16-10-6-4-8-14(16)18-2;/h3-10,12H,11,17H2,1-2H3;1H
• InChI Key： YETUAFIRYGRLFJ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1OC)C1C=CC=CC=1CC(C)N

Computed Properties

• Exact Mass: 309.0956
• Monoisotopic Mass: 309.0954131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 35.25